Cas no 2228267-59-0 (4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228267-59-0
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6023939
• PubChem ID: 165684646
• Update Time: 2025-06-09

4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline
• EN300-1757696
• 2228267-59-0

• Inchi： 1S/C11H15FN2/c1-14(2)11-4-3-8(7-9(11)12)10-5-6-13-10/h3-4,7,10,13H,5-6H2,1-2H3
• InChI Key： OIMRZNOTWQWKBE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCN1)N(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline

Introduction to 4-(Azetidin-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228267-59-0)

4-(Azetidin-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228267-59-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated aromatic ring and an azetidine moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline involves several sophisticated chemical reactions, including the formation of the azetidine ring and the introduction of the fluorine atom. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its chemical properties, 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and pharmaceutical formulations. Additionally, the compound demonstrates good stability under various conditions, which is essential for maintaining its integrity during storage and transportation.

The biological activities of 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline have been extensively studied in recent years. One of the most notable findings is its potential as a modulator of specific receptors and enzymes. For instance, it has shown promising activity as an inhibitor of certain kinases, which are key targets in cancer therapy. This makes it a valuable lead compound for the development of new anticancer drugs.

Beyond its anticancer properties, 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline has also been investigated for its potential in treating neurological disorders. Studies have indicated that it can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This suggests that it may have therapeutic applications in conditions such as depression and Parkinson's disease.

To further explore the therapeutic potential of 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to evaluate its efficacy and safety. The results have been encouraging, with the compound demonstrating significant activity against target diseases while showing minimal toxicity to healthy cells.

In addition to its direct therapeutic applications, 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline has also been used as a building block in the synthesis of more complex molecules. Its unique structure provides a versatile platform for chemical modifications, allowing researchers to create derivatives with enhanced properties or specific functionalities. This versatility is particularly valuable in drug discovery programs where fine-tuning the pharmacological profile of lead compounds is essential.

The future prospects for 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, improving its bioavailability, and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are driving these advancements, with the goal of translating this promising compound into effective treatments for various diseases.

In conclusion, 4-(azetidin-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228267-59-0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in the discovery and development of novel therapeutics.